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Compound of Interest

Compound Name: 11H-Indeno[1,2-b]quinoline

CAS No.: 243-51-6

Cat. No.: B3060331

Get Quote

CAS: 243-51-6 | Formula: C₁₆H₁₁N | MW: 217.27 g/mol [1][2]

Part 1: Executive Technical Summary
11H-Indeno[1,2-b]quinoline represents a privileged scaffold in medicinal chemistry.

Structurally, it consists of a quinoline ring fused to an indene moiety. This planar, tetracyclic

architecture allows the molecule to function as a potent DNA intercalator.

Research indicates that derivatives of this core (particularly the 11-oxo variants and

carboxamides) exhibit significant cytotoxicity against human tumor cell lines (e.g., Jurkat

leukemia, Lewis lung carcinoma) by stabilizing the cleavable complex of Topoisomerase I and II

with DNA. Unlike simple quinolines, the added rigidity and surface area of the indeno-fusion

enhance π-π stacking interactions with base pairs.

Part 2: Physicochemical Characterization
The following data aggregates experimental values and high-confidence predicted properties

for the parent compound.
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Property Value Technical Note

Appearance Pale Yellow Powder

Typical of fused aromatic

systems with extended

conjugation.

Melting Point 167–168 °C
Indicates high lattice energy

due to π-stacking.

Solubility DMSO, CHCl₃, DCM

Poor water solubility; requires

organic co-solvents for

biological assay.

LogP (Predicted) ~4.2
Highly lipophilic; readily

crosses cell membranes.

pKa (Predicted) ~4.5 (Pyridine N)
Weakly basic; protonation aids

solubility in acidic media.

SMILES
C1C2=CC=CC=C2C3=NC4=C

C=CC=C4C=C31

Useful for chemoinformatic

docking studies.

Part 3: Hazard Identification & Safety Protocols
(SDS Core)
Signal Word:WARNING (Treat as DANGER in research contexts)

While commercial vendors often label CAS 243-51-6 with "Warning," its structural homology to

known carcinogens (e.g., benzopyrenes, planar acridines) necessitates a Precautionary

Principle approach.

GHS Classification[2]
H302: Harmful if swallowed.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Structural Alert (Genotoxicity):Suspected Muta. 2 / Carc. 1B. The planar structure facilitates

DNA intercalation, posing a latent mutagenic risk not always reflected in basic SDSs.

The "Intercalator Defense" Handling Protocol
Do not rely solely on standard PPE. Use the following enhanced containment strategy:

Engineering Controls: All weighing and transfer must occur inside a Class II Biological Safety

Cabinet (BSC) or a chemical fume hood with HEPA filtration to capture particulate aerosols.

Solvent Handling: When dissolving in DMSO, use nitrile gloves double-layered or specific

chemical-resistant laminate gloves (e.g., Silver Shield), as DMSO enhances skin

permeability of dissolved aromatics.

Deactivation: Treat spills with an oxidation solution (10% bleach or potassium permanganate

solution) to disrupt the aromatic system before disposal.

Part 4: Synthesis & Manufacturing Methodologies
The synthesis of the 11H-indeno[1,2-b]quinoline core is most reliably achieved via

condensation reactions that construct the central pyridine ring from pre-formed benzene and

indene precursors.

Primary Route: The Pfitzinger Reaction
This method is preferred for generating derivatives (especially acids) but can be adapted for

the parent core.

Protocol:

Reagents: Isatin (or Isatin-7-carboxylic acid for derivatives) + 1-Indanone.[4][5][6][7]

Conditions: Reflux in 33% aqueous KOH (or NaOH/Ethanol).

Mechanism: Base-catalyzed ring opening of isatin to isatinate, followed by condensation with

the ketone moiety of indanone and subsequent cyclization.
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Workup: Acidification precipitates the carboxylic acid intermediate.

Decarboxylation: Thermal decarboxylation (heating powder >250°C or in diphenyl ether)

yields the parent 11H-indeno[1,2-b]quinoline.

Alternative Route: Friedländer Condensation
Protocol:

Reagents: o-Aminobenzaldehyde + 1-Indanone.

Catalyst: Triton B (benzyltrimethylammonium hydroxide) or dilute NaOH.

Conditions: Reflux in ethanol for 2–6 hours.

Yield: Typically 60–80%. This route directly yields the parent compound without a

decarboxylation step.

Visualization: Synthesis Logic Flow
The following diagram illustrates the decision logic for selecting a synthesis route based on the

desired final substitution pattern.
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Target: 11H-Indeno[1,2-b]quinoline Core

Route A: Friedländer Condensation
(Direct Synthesis)

No functionalization needed

Route B: Pfitzinger Reaction
(For Carboxylated Derivatives)

Need C-11 or ring substitution

Reagents: o-Aminobenzaldehyde + 1-Indanone Reagents: Isatin + 1-Indanone

Catalyst: Base (Triton B / NaOH)

Product: Parent Core (CAS 243-51-6)

Intermediate: Quinoline-carboxylic acid

Step: Thermal Decarboxylation (>250°C)

Click to download full resolution via product page

Caption: Comparative workflow for Friedländer vs. Pfitzinger synthetic pathways for CAS 243-

51-6.

Part 5: Research Applications & Mechanism of
Action
DNA Intercalation & Topoisomerase Inhibition
The planar tetracyclic system mimics the base pairs of DNA.
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Mechanism: The molecule slides between adjacent base pairs (intercalation), causing local

unwinding of the double helix.

Enzyme Trapping: This structural distortion prevents Topoisomerase I/II from re-ligating DNA

strands after cleavage, leading to double-strand breaks and apoptosis in rapidly dividing

cells.

Key Derivative: The 11-oxo derivative (indeno[1,2-b]quinolin-11-one) is a critical

intermediate. Adding a basic side chain (e.g., dimethylaminoethyl) at the C-6 position

significantly enhances potency by interacting with the phosphate backbone of DNA.

Biological Screening Protocol (In Vitro)
To validate activity, researchers should utilize the following standard assay:

Cell Lines: P388 (Leukemia), Lewis Lung Carcinoma.[7]

Control: Camptothecin (Topo I inhibitor) or Doxorubicin (Topo II inhibitor).

Assay: MTT or SRB proliferation assay (72h exposure).

Target IC50: Active hits typically show IC50 < 1.0 µM.

Visualization: Structure-Activity Relationship (SAR)
This diagram maps the functional regions of the molecule critical for drug design.

11H-Indeno[1,2-b]quinoline
Scaffold

Planar Domain
(Rings A-D)

C-11 Position
(Bridgehead)

N-5 / C-6 Position

Function: DNA Intercalation
(Pi-Stacking)

Modification: Carbonyl (C=O)
Increases rigidity/polarity

Modification: Basic Side Chains
Increases solubility & DNA affinity

Click to download full resolution via product page
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Caption: Functional mapping of the scaffold. C-11 and C-6 are primary sites for derivatization to

improve drug-like properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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